Cas no 91562-33-3 (3-phenyl-3-(propan-2-yl)azetidine hydrochloride)

• Product Name: 3-phenyl-3-(propan-2-yl)azetidine hydrochloride
• CAS No: 91562-33-3
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD29055201
• CID: 4664954
• PubChem ID: 121553387
• Update Time: 2025-05-19

3-phenyl-3-(propan-2-yl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-3-(propan-2-yl)azetidine hydrochloride

• MDL： MFCD29055201
• Inchi： 1S/C12H17N.ClH/c1-10(2)12(8-13-9-12)11-6-4-3-5-7-11;/h3-7,10,13H,8-9H2,1-2H3;1H
• InChI Key： MRBOPKGWGOGMAF-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC=C2)(C(C)C)C1.[H]Cl

Additional information on 3-phenyl-3-(propan-2-yl)azetidine hydrochloride

Introduction to 3-phenyl-3-(propan-2-yl)azetidine hydrochloride (CAS No. 91562-33-3) in Modern Chemical and Biomedical Research

3-phenyl-3-(propan-2-yl)azetidine hydrochloride, identified by the chemical identifier CAS No. 91562-33-3, is a compound of significant interest in the realm of pharmaceutical chemistry and medicinal biology. This zwitterionic derivative combines a phenyl ring with an azetidine core substituted at the 3-position by an isopropyl group, forming a unique structural motif that has garnered attention for its potential biological activities. The hydrochloride salt form enhances its solubility, making it more amenable for formulation in drug delivery systems and experimental protocols.

The structural framework of 3-phenyl-3-(propan-2-yl)azetidine hydrochloride is characterized by its rigid azetidine ring, which can serve as a scaffold for modulating interactions with biological targets. The presence of the phenyl group introduces aromaticity, potentially enabling π-stacking interactions with nucleic acids or proteins, while the isopropyl substituent adds steric bulk, influencing binding affinity and selectivity. These features make it a versatile candidate for exploring novel pharmacophores in drug discovery.

In recent years, there has been growing interest in azetidine derivatives due to their ability to mimic peptide-like structures while maintaining synthetic accessibility. The compound CAS No. 91562-33-3 falls within this category, offering a platform for designing molecules that can interact with proteases or other enzyme targets. For instance, studies have suggested that azetidine-based scaffolds can be engineered to inhibit cysteine proteases, which are implicated in various pathological processes such as inflammation and cancer progression.

Recent advancements in computational chemistry have enabled the rapid screening of such derivatives for their binding potential to specific biomarkers. Molecular docking simulations have been employed to evaluate how 3-phenyl-3-(propan-2-yl)azetidine hydrochloride might interact with target proteins, providing insights into its mechanism of action. These virtual experiments have highlighted its potential as an inhibitor of enzymes like cathepsin L, a protease involved in tumor invasion and metastasis.

The pharmacokinetic properties of 3-phenyl-3-(propan-2-yl)azetidine hydrochloride are also under investigation. Its solubility profile and stability in biological media are critical factors that determine its suitability for therapeutic applications. Preliminary data suggest that the compound exhibits reasonable bioavailability when administered orally, although further studies are needed to optimize its pharmacokinetic profile.

One of the most exciting aspects of this compound is its potential in oncology research. Azetidine derivatives have shown promise as anticancer agents by targeting specific enzymes that drive tumor growth. The phenyl and isopropyl substituents in CAS No. 91562-33-3 may confer unique selectivity toward cancer cell enzymes over their normal counterparts, minimizing off-target effects. Early preclinical studies have demonstrated inhibitory activity against certain cancer cell lines, warranting further exploration in vivo.

The synthesis of 3-phenyl-3-(propan-2-yl)azetidine hydrochloride involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications. Green chemistry principles have also been applied to develop more sustainable synthetic routes, reducing waste and energy consumption.

In conclusion, 3-phenyl-3-(propan-2-y)azetidine hydrochloride (CAS No. 91562-33-3) represents a promising compound in the field of chemical biology. Its unique structural features and potential biological activities make it an attractive candidate for drug development. As research continues to uncover new therapeutic targets and innovative synthetic strategies, this derivative is poised to play a significant role in advancing biomedical science.